Cas no 955575-53-8 (4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine)

4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine structure

955575-53-8 structure

Product Name:4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine

CAS No:955575-53-8

MF:C₁₀H₁₀BrN₃

MW:252.110500812531

CID:1076134

PubChem ID:329762791

Update Time:2024-10-25

4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine
- 5-Amino-4-(4-bromophenyl)-3-methylpyrazole
- 4-(4-Bromophenyl)-5-methyl-1H-pyrazol-3-amine (ACI)
- 955575-53-8
- SY082737
- 5-Amino-4-(4-bromophenyl)-3-methylpyrazole, 96%
- DTXSID80589429
- DB-166375
- CS-0119878
- CHEMBL4294454
- 4-(4-bromophenyl)-5-methyl-1H-pyrazol-3-amine
- AS-65477
- Z274574824
- MFCD09463175
- D95575
- SCHEMBL13310491
- 4-(4-bromophenyl)-5-methyl-2H-pyrazol-3-amine
- AKOS022316433
- EN300-332040
- ALBB-034510
- AKOS009142305
- MDL： MFCD09463175
- Inchi： 1S/C10H10BrN3/c1-6-9(10(12)14-13-6)7-2-4-8(11)5-3-7/h2-5H,1H3,(H3,12,13,14)
- InChI Key： XBGQAVPNQRLZOV-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C2=C(C)NN=C2N)=CC=1

Computed Properties

Exact Mass: 251.00600
Monoisotopic Mass: 251.00581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Melting Point: 133-138 °C
PSA: 54.70000
LogP: 3.31100

4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H318
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-41
Safety Instruction： 26-36
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine Pricemore >>

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4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:955575-53-8)4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine

Order Number:A1223391

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 18:36

Price ($):188

Email:sales@amadischem.com

Product Official Link

4-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
4. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
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